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Compound Focus: Thenylchlor

CAS No.: 96491-05-3

Cat. No.: S570348

Get Quote

The table below summarizes the key physical-chemical properties and storage conditions for Thenylchlor,

based on data from pesticide manuals and commercial standard providers.

Parameter Value / Condition Remarks / Source

Recommended Storage
Temperature

2 - 8 °C (approx. 4 °C) For pure substance and solution
in acetonitrile [1] [2].

Physical State (Pure) Solid [2] -

Melting Point 72 - 80 °C [3] (Other source: 73 °C

[4])

-

Formulation Example Emulsifiable concentrate,

Suspension concentrate [4]

-

Solution Solvent Acetonitrile [1] -

Solution Concentration 100 µg/mL [1] -

Hazards and Safe Handling Guidance

Thenylchlor requires careful handling. The hazards differ between the pure substance and its prepared

solution.
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Thenylchlor (Pure Substance): Classified as a skin irritant, eye irritant, and skin sensitizer [2].

Thenylchlor Solution (in Acetonitrile): The hazards are dominated by the solvent. The solution is
highly flammable and harmful if swallowed, in contact with skin, or inhaled [1].

For safe handling, always consult the relevant Safety Data Sheet (MSDS). General precautions include [1]

[2]:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or a face shield, and

a lab coat.
Ventilation: Handle in a well-ventilated area, such as a fume hood, to avoid inhaling vapors.

Ignition Control: Keep away from heat and ignition sources; the acetonitrile solution has a flash
point of only 2°C [1].

Experimental Design for Stability Assessment

When definitive stability data is unavailable, you can establish the stability of Thenylchlor in your specific

sample matrix by designing a stability-indicating method. The core principle is to subject the analyte to

various stress conditions and then use a precise analytical method to detect changes.

The following workflow outlines the key steps for conducting such a study:
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Start: Design Stability Study

1. Prepare Sample Solutions

2. Apply Stress Conditions

3. Analyze Stressed Samples Thermal Stress
(e.g., 40°C, 60°C)

Hydrolytic Stress
(Different pH buffers)

Oxidative Stress
(e.g., 3% H₂O₂)

Photolytic Stress
(UV/VIS light)

4. Analyze Control Sample

Analysis: HPLC-UV/MS
(Monitor for parent compound

and new degradation peaks)
5. Compare and Conclude

Establish Stability Profile

Click to download full resolution via product page

To implement this workflow, follow these detailed methodologies for key steps:

Sample Preparation:

Prepare a stock solution of Thenylchlor at a known concentration (e.g., 100 µg/mL) in an
appropriate solvent like acetonitrile [1].
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For matrix studies, spike Thenylchlor into a blank, control sample of your test matrix (e.g., soil,

plant tissue, water) at a relevant concentration.

Stress Conditions & Protocol (Forced Degradation):

Thermal Stress: Aliquot samples and store them at elevated temperatures (e.g., 40°C, 60°C)

in temperature-controlled ovens. Remove aliquots at predetermined time points (e.g., 1, 3, 5, 10
days) [5].

Hydrolytic Stress: Mix the standard solution with buffers of different pH (e.g., pH 3, 7, 9) and
incubate at a set temperature (e.g., 60°C). Withdraw samples at timed intervals [5].

Oxidative Stress: Add a small volume of hydrogen peroxide (e.g., 3% or 0.1%) to the standard
solution and store at room temperature or 60°C, with timed withdrawals.

Photolytic Stress: Expose samples to UV (e.g., 254 nm) or cool white fluorescent light in a
photostability chamber, alongside a dark control.

Analysis & Data Interpretation:

Analyze all stressed samples and a freshly prepared control using a stability-indicating method
like HPLC-UV or LC-MS.

A method is "stability-indicating" if it can separate Thenylchlor from its degradation products.
Look for the appearance of new peaks and a decrease in the Thenylchlor main peak area.

Calculate the percentage of Thenylchlor remaining at each time point compared to the control.
Stability is often defined as the time during which the substance retains ≥90% of its initial

concentration [5].

Frequently Asked Questions

What is the shelf life of a Thenylchlor standard? There is no publicly defined shelf life. For critical

work, it is best to establish the standard's stability in-house using the protocols above. Regularly

compare old standards against a newly purchased or prepared reference material.

Can I store Thenylchlor samples at room temperature? It is not recommended. The supplier's

specified storage condition is 2-8°C [1] [2]. Storing at room temperature, especially for extended

periods, may lead to degradation. For short-term stability during analysis, you can validate this

condition for your specific process.

What are the signs of Thenylchlor or acetonitrile solution degradation? For the acetonitrile

solution, a change in color or appearance could indicate a problem. For the pure compound, a
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noticeable change in physical state or color might suggest degradation. However, the most reliable

method is analytical confirmation via HPLC or LC-MS to detect a drop in concentration or the

emergence of degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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